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Compound of Interest

Compound Name:
N-Boc-N-methyl-3-chloro-1-

propanamine

Cat. No.: B039541 Get Quote

An In-Depth Technical Guide to the Safety and Handling of N-Boc-N-methyl-3-chloro-1-
propanamine

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research and

development applications. A specific Safety Data Sheet (SDS) for N-Boc-N-methyl-3-chloro-1-
propanamine was not found in the public domain. Therefore, this guide has been compiled

from data on structurally similar compounds and general laboratory safety principles. All

handling of this chemical should be performed by trained personnel in a controlled laboratory

environment. Users should always consult with their institution's Environmental Health and

Safety (EHS) department for specific guidance.

Introduction
N-Boc-N-methyl-3-chloro-1-propanamine is a bifunctional building block used in organic

synthesis, particularly in the development of pharmaceutical agents.[1] It incorporates a tert-

butoxycarbonyl (Boc) protected secondary amine and a reactive chloroalkyl group.[1] The Boc

protecting group allows for selective reactions at the chloro- end of the molecule, with the

amine being deprotected in a subsequent step, typically under acidic conditions. This guide

provides a comprehensive overview of the known properties and recommended safety and

handling procedures for this compound.
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Compound Identification and Properties
While extensive experimental data for N-Boc-N-methyl-3-chloro-1-propanamine is limited,

the following information has been compiled from various sources.

Table 1: Chemical and Physical Properties
Property Value Reference

CAS Number 114326-14-6 [2][3]

Molecular Formula C₉H₁₈ClNO₂ [2][3][4]

Molecular Weight 207.70 g/mol [2][3]

Appearance Colorless liquid [3]

Predicted Boiling Point 254.7 ± 19.0 °C at 760 Torr [3]

Predicted Density 1.042 ± 0.06 g/cm³ at 20 °C [3]

Storage

Store in a dry, sealed container

at room temperature (20 to 22

°C).

[3]

Hazard Identification and GHS Classification
A complete, verified GHS classification for N-Boc-N-methyl-3-chloro-1-propanamine is not

readily available. The hazard profile is extrapolated from data on similar compounds, such as

other chlorinated amines and Boc-protected amines. The precursor, 3-chloro-N-methylpropan-

1-amine hydrochloride, is classified as harmful if swallowed and causes skin, eye, and

respiratory irritation. It is prudent to handle N-Boc-N-methyl-3-chloro-1-propanamine with

similar or greater caution.

Table 2: Postulated GHS Classification
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Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Signal Word: Warning

Hazard Pictograms:

alt text

Safe Handling and Personal Protective Equipment
(PPE)
A systematic approach to handling N-Boc-N-methyl-3-chloro-1-propanamine is crucial for

minimizing exposure and ensuring laboratory safety.

Engineering Controls
All work with this compound should be conducted in a well-ventilated area, preferably within

a chemical fume hood.[5][6][7]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[5]

Personal Protective Equipment (PPE)
The following table summarizes the necessary personal protective equipment to be used when

handling this compound.
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Table 3: Personal Protective Equipment
Recommendations

Protection Type
Specific
Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles with

side shields or a face shield.[6]

[7]

Protects against splashes and

airborne droplets of the

chemical.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene

rubber). Inspect for tears or

holes before use.[6][7]

Prevents skin contact and

absorption.

Skin and Body Protection

A flame-retardant laboratory

coat, kept fastened. Closed-

toe shoes that fully cover the

feet.[6][7]

Provides a barrier against

accidental spills and

contamination of personal

clothing.

Respiratory Protection

A NIOSH-approved respirator

with an appropriate cartridge

for organic vapors may be

necessary if working outside of

a fume hood or in a poorly

ventilated area.[6]

Minimizes inhalation of vapors

or aerosols.

General Hygiene Practices
Avoid direct contact with skin and eyes.[6]

Wash hands thoroughly with soap and water after handling.[6]

Do not eat, drink, or smoke in the laboratory area where this chemical is handled.[6]

Remove and wash contaminated clothing before reuse.[8]

Experimental Protocols
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General Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of N-Boc-N-methyl-3-
chloro-1-propanamine.
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Safe Handling Workflow
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Caption: Workflow for the safe handling of N-Boc-N-methyl-3-chloro-1-propanamine.
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Boc Deprotection Protocol (General)
This protocol describes the general procedure for removing the Boc protecting group, a

common downstream step for this molecule. The reaction should be monitored by an

appropriate method such as Thin Layer Chromatography (TLC) or Liquid Chromatography-

Mass Spectrometry (LC-MS).

Method: Deprotection using Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)

Materials:

N-Boc-N-methyl-3-chloro-1-propanamine

Dichloromethane (DCM), anhydrous

Trifluoroacetic acid (TFA)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Procedure:

In a chemical fume hood, dissolve N-Boc-N-methyl-3-chloro-1-propanamine in anhydrous

DCM in a round-bottom flask.

Slowly add TFA to the stirred solution. Reaction times typically range from 30 minutes to a

few hours.[9]

Upon reaction completion, remove the solvent and excess TFA in vacuo using a rotary

evaporator.[9]

For work-up, dissolve the residue in a suitable organic solvent (e.g., ethyl acetate).
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Wash the organic layer sequentially with a saturated aqueous solution of NaHCO₃ until the

aqueous layer is basic, followed by a wash with brine.[9]

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate in vacuo to

obtain the deprotected amine product.
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Boc Deprotection Workflow (TFA/DCM)

Dissolve Boc-protected amine in DCM

Add Trifluoroacetic Acid (TFA)
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Caption: Workflow for Boc Deprotection using TFA in DCM.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/product/b039541?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039541?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First Aid Measures
Immediate and appropriate action is critical in the event of accidental exposure.

Table 4: First Aid Procedures
Exposure Type First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[7]

Skin Contact

In case of contact, immediately flush skin with

plenty of soap and water. Remove contaminated

clothing and shoes. Get medical attention if

irritation develops or persists.[8][10]

Inhalation

Remove from exposure and move to fresh air

immediately. If breathing is difficult or has

stopped, administer artificial respiration. Seek

immediate medical attention.[8][10]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[6][10]

Storage and Disposal
Storage: Keep the container tightly closed in a dry and well-ventilated place.[5] Store at room

temperature (20 to 22 °C), sealed in a dry environment.[3]

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance on chemical waste disposal.[6] All disposable materials contaminated with the

compound should be placed in a designated, labeled hazardous waste container.[6]

Stability and Reactivity
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Chemical Stability: Stable under recommended storage conditions.

Conditions to Avoid: Incompatible products, excess heat.

Incompatible Materials: Strong oxidizing agents, strong acids.[5]

Hazardous Decomposition Products: Thermal decomposition can lead to the release of

irritating gases and vapors, such as carbon monoxide (CO), carbon dioxide (CO₂), and

nitrogen oxides (NOx).[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b039541?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039541?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

